Cas no 63317-89-5 (Mono(4-hydroxybutyl) Terephthalate (>90%))

• Product Name: Mono(4-hydroxybutyl) Terephthalate (>90%)
• CAS No: 63317-89-5
• MF: C₁₂H₁₃O₅
• MW: 237.228624105453
• MDL: MFCD20259705
• CID: 426828
• Update Time: 2025-04-19

Mono(4-hydroxybutyl) Terephthalate (>90%) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, mono(4-hydroxybutyl) ester
• 1,4-Benzenedicarboxylicacid,1-(4-hydroxybutyl)ester
• 4-(4-hydroxybutoxycarbonyl)benzoate
• 4-[(4-HYDROXYBUTOXY)CARBONYL]BENZOATE
• Mono(4-hydroxybutyl) Terephthalate (>90%)

• MDL： MFCD20259705
• Inchi： 1S/C12H14O5/c13-7-1-2-8-17-12(16)10-5-3-9(4-6-10)11(14)15/h3-6,13H,1-2,7-8H2,(H,14,15)/p-1
• InChI Key： QOBMQTZOKFYGNH-UHFFFAOYSA-M
• SMILES： O(C(C1C=CC(C(=O)[O-])=CC=1)=O)CCCCO

Computed Properties

• Exact Mass: 237.07629
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• XLogP3: 2.9
• Topological Polar Surface Area: 86.7

Experimental Properties

• PSA: 86.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives